Cas no 1001519-12-5 (2-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 2-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 1001519-12-5
• MF: C₁₀H₉F₃N₄O
• MW: 258.199871778488
• MDL: MFCD05667172
• CID: 3059653
• PubChem ID: 7018567
• Update Time: 2025-10-29

2-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidine
• AKOS B022792
• ART-CHEM-BB B022792
• 2-METHOXY-4-(1-METHYL-1H-PYRAZOL-4-YL)-6-TRIFLUOROMETHYL-PYRIMIDINE

• MDL： MFCD05667172
• Inchi： 1S/C10H9F3N4O/c1-17-5-6(4-14-17)7-3-8(10(11,12)13)16-9(15-7)18-2/h3-5H,1-2H3
• InChI Key： OTPATIFHNQHYFR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=NN(C)C=2)=NC(=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidine

Introduction to 2-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 1001519-12-5)

2-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the CAS number 1001519-12-5, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The presence of multiple substituents, including a methoxy group, a methyl-pyrazolyl moiety, and a trifluoromethyl group, contributes to its complex reactivity and makes it a valuable scaffold for further chemical modifications and derivatization.

The structural configuration of 2-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidine exhibits a balance of electronic and steric effects that are critical for its interaction with biological targets. The pyrimidine core is a well-documented pharmacophore in drug discovery, often found in nucleoside analogs and kinase inhibitors. The methoxy group at the 2-position introduces polarity and hydrogen bonding capabilities, while the 1-methyl-1H-pyrazol-4-yl substituent at the 4-position enhances binding affinity through pi-stacking interactions. The trifluoromethyl group at the 6-position increases lipophilicity and metabolic stability, making it an attractive feature for drug candidates requiring prolonged half-life.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyrimidines in developing novel therapeutic agents. The incorporation of trifluoromethyl groups into heterocyclic compounds has been shown to improve pharmacokinetic profiles, including enhanced bioavailability and resistance to enzymatic degradation. In particular, 2-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidine has been investigated for its potential as an intermediate in synthesizing small molecule inhibitors targeting various disease pathways. Its versatility as a building block allows chemists to explore diverse modifications, enabling the creation of libraries of compounds with tailored biological activities.

In the realm of agrochemical research, this compound has shown promise as a precursor for developing novel pesticides and herbicides. The pyrimidine scaffold is frequently employed in crop protection chemicals due to its ability to interact with biological enzymes in pests and weeds. The specific substitution pattern in 2-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidine may confer selectivity against certain targets while minimizing toxicity to non-target organisms. This aligns with the growing demand for environmentally sustainable agrochemicals that offer efficacy without compromising ecological safety.

The synthesis of 2-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been utilized to construct the desired framework efficiently. The presence of sensitive functional groups necessitates careful optimization to ensure high yields and purity. Researchers have leveraged computational chemistry tools to predict optimal reaction pathways, reducing experimental trial-and-error and accelerating the development process.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrimidine derivatives have long been studied for their antitumor properties, particularly in inhibiting key enzymes involved in cell proliferation. The combination of methoxy, methyl-pyrazolyl, and trifluoromethyl groups in 2-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidine may enhance its ability to disrupt cancer cell signaling pathways. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory effects on kinases associated with various cancers, warranting further investigation into their therapeutic potential.

The agrochemical industry has also benefited from the exploration of fluorinated pyrimidines. These compounds often exhibit improved stability under environmental stressors such as UV radiation and moisture, making them suitable for field applications. Additionally, their mode of action can be designed to target specific metabolic pathways in pests or weeds without affecting beneficial organisms. This specificity is crucial for developing next-generation crop protection agents that align with sustainable agricultural practices.

As research continues to evolve, the applications of 2-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)pyrimidine are expected to expand into new areas beyond pharmaceuticals and agrochemicals. Its unique structural features make it a versatile platform for developing materials with specialized functions, such as liquid crystals or organic semiconductors. Furthermore, its role as a building block for more complex molecules ensures its continued relevance in synthetic chemistry research.

In conclusion,2-Methoxy-4-(1-methyl-1H-pyrazol-4-yll)-6-(trifluoromethyl)pyrimidine (CAS No. 1001519125) represents a significant advancement in chemical synthesis with broad implications across multiple industries. Its structural complexity and functional diversity position it as a key intermediate in drug discovery and crop protection research. As scientists continue to uncover new applications for this compound,its importance is likely to grow, driving innovation in both academic and industrial settings.